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Compound of Interest

Compound Name:
5-(2-Bromoacetyl)-2-

hydroxybenzaldehyde

Cat. No.: B115002 Get Quote

For researchers and professionals in drug development, the efficient synthesis of key

intermediates is paramount. 5-(2-Bromoacetyl)-2-hydroxybenzaldehyde is a crucial building

block in the synthesis of several important pharmaceutical compounds, including the long-

acting β2-adrenoceptor agonist, salmeterol. This guide provides a comparative analysis of the

primary synthetic routes to this intermediate, offering a side-by-side look at their

methodologies, yields, and purities, supported by detailed experimental protocols.

Comparison of Synthesis Methods
Two principal synthetic strategies for 5-(2-Bromoacetyl)-2-hydroxybenzaldehyde have been

reported: a multi-step synthesis involving a Fries rearrangement and a more direct one-pot

Friedel-Crafts acylation. The choice of method can significantly impact the overall efficiency,

scalability, and cost of the synthesis.

Parameter
Method 1: Multi-Step
Synthesis via Fries
Rearrangement

Method 2: One-Pot Friedel-
Crafts Acylation

Starting Material Salicylaldehyde Salicylaldehyde
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Bromoacetyl)-2-hydroxybenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b115002#comparison-of-synthesis-methods-for-5-2-
bromoacetyl-2-hydroxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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